Cas no 1217486-96-8 (N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide)

• Product Name: N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide
• CAS No: 1217486-96-8
• MF: C₆H₇FN₂OS
• MW: 174.195983171463
• CID: 1102067
• PubChem ID: 59293708
• Update Time: 2025-04-20

N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(fluoromethyl)-2-thiazolyl]-Acetamide
• N-(4-(fluoromethyl)thiazol-2-yl)acetamide
• DB-130373
• 1217486-96-8
• SCHEMBL1939115
• N-[4-(fluoromethyl)-1,3-thiazol-2-yl]acetamide
• FKQBVKPXCZYXPU-UHFFFAOYSA-N
• N-[4-(fluoromethyl)-2-thiazolyl]acetamide
• N-(4-Fluoromethyl-thiazol-2-yl)-acetamide

• Inchi： 1S/C6H7FN2OS/c1-4(10)8-6-9-5(2-7)3-11-6/h3H,2H2,1H3,(H,8,9,10)
• InChI Key： FKQBVKPXCZYXPU-UHFFFAOYSA-N
• SMILES： S1C=C(CF)N=C1NC(C)=O

Computed Properties

• Exact Mass: 174.02631219g/mol
• Monoisotopic Mass: 174.02631219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.2Ų